Cas no 862156-92-1 (Sitagliptin Monohydrochloride Monohydrate)

• Product Name: Sitagliptin Monohydrochloride Monohydrate
• CAS No: 862156-92-1
• MF: C₁₆H₁₈ClF₆N₅O₂
• MW: 461.789843082428
• CID: 5043393
• Update Time: 2025-10-28

Sitagliptin Monohydrochloride Monohydrate Chemical and Physical Properties

Names and Identifiers

• 6DH2XG35TG
• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-alpha]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine hydrochloric acid salt monohydrate
• Sitagliptin hydrochloride monohydrate
• Sitagliptin monohydrochloride monohydrate
• 1,2,4-Triazolo(4,3-a)pyrazine, 7-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, monohydrochloride, monohydrate
• 1-Butanone, 3-amino-1-(5,6-dihydro-3-(trifluoromethyl)-1,
• Unii-6DH2XG35TG
• Sitagliptin Monohydrochloride Monohydrate

• Inchi： 1S/C16H15F6N5O.ClH.H2O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;;/h4,6,9H,1-3,5,7,23H2;1H;1H2/t9-;;/m1../s1
• InChI Key： YPULIQLVSSZRST-KLQYNRQASA-N
• SMILES： Cl.FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 566
• Topological Polar Surface Area: 78

Additional information on Sitagliptin Monohydrochloride Monohydrate

Recent Advances in Sitagliptin Monohydrochloride Monohydrate (862156-92-1) Research: A Comprehensive Review

Sitagliptin Monohydrochloride Monohydrate (CAS: 862156-92-1), a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, has been widely used in the treatment of type 2 diabetes mellitus (T2DM). Recent studies have focused on its pharmacokinetic properties, therapeutic efficacy, and novel applications beyond glycemic control. This research brief synthesizes the latest findings from peer-reviewed journals, clinical trials, and industry reports to provide a comprehensive update on this critical pharmaceutical compound.

A 2023 study published in the Journal of Medicinal Chemistry explored the crystalline structure optimization of Sitagliptin Monohydrochloride Monohydrate, revealing improved stability and bioavailability through polymorph control. Researchers employed X-ray diffraction and thermal analysis to characterize the hydrate form (862156-92-1), demonstrating its superior dissolution profile compared to anhydrous counterparts. These findings have significant implications for formulation development and patent strategies in the competitive antidiabetic drug market.

Clinical research has expanded into investigating Sitagliptin's potential cardioprotective effects. The multicenter trial DIAMOND (2024) reported a 12.7% reduction in cardiovascular events among T2DM patients with pre-existing coronary artery disease when using Sitagliptin Monohydrochloride Monohydrate as part of combination therapy. Mechanistic studies suggest this benefit may stem from DPP-4 inhibition reducing inflammatory markers like IL-6 and TNF-α, independent of glucose-lowering effects.

Emerging applications in neurodegenerative diseases represent a groundbreaking frontier. Preclinical models published in Neuropharmacology (2023) indicate that 862156-92-1 crosses the blood-brain barrier and may attenuate amyloid-β accumulation in Alzheimer's disease. While these findings require validation in human trials, they open new avenues for drug repurposing of this well-characterized compound.

Manufacturing innovations have also progressed, with several patents filed in 2024 for continuous manufacturing processes of Sitagliptin Monohydrochloride Monohydrate. These methods claim 30-40% yield improvements over batch processing while maintaining strict control over the critical water content (0.5-1.5%) required for the monohydrate form's stability. Regulatory agencies are closely monitoring these developments as they may impact bioequivalence requirements for generic versions.

The safety profile of 862156-92-1 continues to be refined through post-marketing surveillance. Recent pharmacovigilance data from the FDA Adverse Event Reporting System (FAERS) shows pancreatitis incidence remains rare (0.08 cases/1000 patient-years) with no new safety signals identified since the 2022 label update. However, researchers emphasize the need for vigilance in elderly populations where renal clearance may be compromised.

Future research directions highlighted in a 2024 white paper from the Diabetes Technology Society include exploring Sitagliptin Monohydrochloride Monohydrate in personalized medicine approaches through pharmacogenomic testing and developing fixed-dose combinations with SGLT2 inhibitors. These developments position 862156-92-1 as maintaining relevance in diabetes care despite newer therapeutic entrants.